Cas no 124991-69-1 (4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 124991-69-1
• MF: C₆H₆N₆S
• MW: 194.217037677765
• MDL: MFCD02258410
• CID: 1069053
• PubChem ID: 3005932
• Update Time: 2025-07-04

4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-pyrazin-2-yl-4H-1,2,4-triazole-3-thiol
• 4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
• AC1MHJMR
• BB_SC-7344
• BBL000570
• MolPort-005-269-176
• MolPort-008-319-738
• STK519300
• STK658035
• 4-Amino-3-mercapto-5-pyrazine-4(H)-1,2,4-triazole
• 4-amino-5-pyrazin-2-yl-2H-1,2,4-triazole-3-thione
• 4-amino-5-(2-pyrazinyl)-2H-1,2,4-triazole-3-thione
• ALBB-011914
• 4H-1,2,4-Triazole-3-thiol, 4-amino-5-pyrazinyl-
• 124991-69-1
• MFCD02258410
• 4-amino-3-pyrazin-2-yl-1H-1,2,4-triazole-5-thione
• 4-amino-5-pyrazin-2-yl-4h-[1,2,4]triazole-3-thiol
• CS-0329175
• 4-amino-5-pyrazin-2-yl-1,2,4-triazole-3-thiol
• AKOS005173394
• 4-amino-5-(pyrazin-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AKOS005588499
• DTXSID90388288

• MDL： MFCD02258410
• Inchi： 1S/C6H6N6S/c7-12-5(10-11-6(12)13)4-3-8-1-2-9-4/h1-3H,7H2,(H,11,13)
• InChI Key： WOWJJHXUUVZDBE-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=NC=CN=2)N1N

Computed Properties

• Exact Mass: 194.03768
• Monoisotopic Mass: 194.03746539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 79.43

4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol Security Information

• HazardClass：IRRITANT

Additional information on 4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 124991-69-1)

4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 124991-69-1, belongs to the triazole and pyrazine classes of heterocycles, which are widely recognized for their role in drug discovery and development. The presence of multiple functional groups, including an amino group, a pyrazinyl substituent, and a thiol moiety, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structure of 4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol features a central triazole ring fused with a pyrazine ring at the 5-position and a thiol group at the 3-position. The combination of these functional groups imparts distinct chemical reactivity and potential biological interactions. The amino group can participate in hydrogen bonding and salt formation, while the thiol group is known for its ability to form disulfide bonds and interact with metal ions. The pyrazinyl moiety introduces additional electronic properties that can influence the compound's pharmacokinetic behavior.

In recent years, there has been growing interest in exploring the pharmacological potential of triazole derivatives, particularly those incorporating additional heterocyclic rings such as pyrazine. Studies have shown that such compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The synthesis of 4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol has been optimized through various synthetic routes to enhance yield and purity, making it more accessible for further research.

One of the most compelling aspects of this compound is its potential as a drug lead in the development of novel therapeutic agents. The biological activity of 4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol has been evaluated in several in vitro assays. Notably, preliminary studies have demonstrated its inhibitory effects on certain enzymes and receptors involved in pathological processes. For instance, research indicates that this compound may interfere with the activity of kinases and other targets relevant to cancer progression. Additionally, its interaction with bacterial enzymes has been explored as a potential strategy for developing new antibiotics.

The pharmacokinetic profile of 4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Advanced computational methods have been employed to predict the ADME properties of this molecule, which helps in designing more effective derivatives. These studies have provided valuable insights into optimizing the compound's bioavailability and reducing potential side effects.

In addition to its pharmaceutical applications, 4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol has shown promise in material science research. The unique structural features of this compound make it a candidate for developing novel materials with specific electronic or optical properties. For example, its ability to form coordination complexes with metal ions could be exploited in designing catalysts or luminescent materials.

The future directions for research on 4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol are vast and exciting. Further exploration of its biological activities will likely uncover new therapeutic targets and mechanisms. Additionally, computational chemistry approaches will continue to play a pivotal role in designing more refined derivatives with improved pharmacological profiles. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible benefits for human health.

As our understanding of molecular interactions advances, compounds like 4-amino-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol will continue to serve as valuable tools in drug discovery and material science. Their unique structural motifs offer endless possibilities for innovation, driving progress across multiple scientific disciplines.